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Compound of Interest

2,5-Dichlorothiophene-3-sulfonyl!
Compound Name:
chloride

cat. No.: B1333707

An In-depth Technical Guide to 2,5-Dichlorothiophene-3-sulfonyl chloride

Introduction

2,5-Dichlorothiophene-3-sulfonyl chloride, identified by CAS number 56946-83-9, is a
significant heteroaryl sulfonyl chloride derivative. It serves as a crucial building block in organic
synthesis and medicinal chemistry. Its unique chemical structure, featuring a thiophene ring
substituted with two chlorine atoms and a sulfonyl chloride group, makes it a versatile reagent
for creating complex molecules. This guide provides a comprehensive overview of its
properties, synthesis, key reactions, and applications, with a focus on its role in drug discovery
and development.

Chemical and Physical Properties

The physical and chemical properties of 2,5-Dichlorothiophene-3-sulfonyl chloride are
summarized in the table below. This data is essential for its handling, storage, and use in
experimental settings.
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Property

Value

CAS Number

56946-83-9[1][2][3][4]

Molecular Formula

C4HCI302S2[1][2][4]

Molecular Weight 251.54 g/mol [1][2]
Appearance Colorless Liquid[5]
Boiling Point 256-257 °C (lit.)[6]

105 °C at 2 torr[2]

Melting Point

130 °C[2]

Density

1.697 g/mL at 25 °C (lit.)[6]

Refractive Index

n20/D 1.595 (lit.)[6]

Flash Point

>110 °C (>230 °F)[6]

Storage Temperature

2-8°C

Sensitivity Moisture sensitive[6]
Stability Stable under normal conditions.[5]
Synthesis

The primary synthesis route for 2,5-Dichlorothiophene-3-sulfonyl chloride involves the

sulfonation of 2,5-dichlorothiophene. A common method utilizes chlorosulfonic acid, often in the

presence of thionyl chloride, to introduce the sulfonyl chloride group onto the thiophene ring.
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2,5-Dichlorothiophene Sulfonation
(CAS: 3172-52-9)

2,5-Dichlorothiophene-3-sulfonyl chloride

(CAS: 56946-83-9)

Chlorosulfonic Acid (CISO3H)
& Thionyl Chloride (SOCI2)

Amine (R-NH2) Alcohol (R-OH)

2,5-Dichlorothiophene-3-sulfonyl chloride

Sulfonamidation

Thiophene Sulfonamides Thiophene Sulfonate Esters

HIV Inhibitors K-ATP Activators NSAIDs (Lornoxicam) Anti-Plasmodial Agents

2,5-Dichlorothiophene Sulfonamidation
-3-sulfonyl chloride

A

2,5-dichloro-N-methyl
-3-thiophenesulfonamide

Lornoxicam
Further Steps... (NSAID)

Methylamine
(in CHCI3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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